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Compound of Interest

Compound Name: Platinum(ll) chloride

Cat. No.: B156199

For immediate release

This in-depth technical guide provides researchers, scientists, and drug development
professionals with essential information on Platinum(ll) chloride (PtCl2). A cornerstone of
platinum-based chemistry, this guide details its chemical identifiers, physical and chemical
properties, key synthetic protocols, and its pivotal role as a precursor in the development of
platinum-based therapeutics and catalysts.

Compound Identification and Properties

Platinum(ll) chloride is an inorganic compound with the formula PtClz.[1] It is a dark brown,
odorless powder that is insoluble in water.[1][2] This compound is a crucial precursor in the
synthesis of other platinum compounds, most notably the pioneering anticancer drug, cisplatin.

[31141[5]

Chemical Identifiers

A comprehensive list of identifiers for Platinum(ll) chloride is provided below to facilitate
accurate compound recognition and data retrieval from various chemical databases.
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Identifier Type Value

CAS Number 10025-65-7[2][6][7]1[8]

IUPAC Name Platinum(ll) chloride[2]

Other Names Platinous chloride, Platinum dichloride[2][9][10]

PubChem CID 2770[2]

EC Number 233-034-12]

UNII 896SQATDHWI[2][10]

InChl INChI=1S/2CIH.Pt/h2*1H;/q;;+2/p-2[2][6]

InChiKey CLSUSRZJUQMOHH-UHFFFAOYSA-L[2][6]
[11]

SMILES CI[Pt]CI[2][6][7]

Physicochemical Properties

The key physical and chemical properties of Platinum(ll) chloride are summarized in the table
below.
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Property Value

Molecular Formula PtCI2[2][3][7]

Molar Mass 265.99 g/mol [2][3]

Appearance Dark brown powder[2][3]

Density 6.05 g/cm3[2][6][12]

Melting Point 581 °C (1,078 °F; 854 K)[2][6][12]
Boiling Point Decomposes[2][12]

Solubility in water Insoluble[2][12]

Insoluble in alcohol and ether; Soluble in HCI

Solubilit
Y and ammonia[2][4][9]

Magnetic susceptibility () -54.0-10-% cm3/mol[2]

Experimental Protocols

Platinum(ll) chloride is a versatile starting material for a variety of platinum complexes. The
following sections provide detailed experimental protocols for the synthesis of two widely used
platinum compounds derived from PtCla.

Synthesis of cis-Diamminedichloroplatinum(il)
(Cisplatin)

The synthesis of cisplatin from a platinum(ll) source is a cornerstone of medicinal inorganic
chemistry. The most widely adopted method, developed by Dhara, proceeds through a
tetraiodoplatinate(ll) intermediate to ensure the stereospecific formation of the cis isomer.[8]
[13]

Experimental Workflow for Cisplatin Synthesis

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4146684/
https://pubs.acs.org/doi/10.1021/mp070040a
https://www.dovepress.com/advances-in-our-understanding-of-the-molecular-mechanisms-of-action-of-peer-reviewed-fulltext-article-JEP
https://pmc.ncbi.nlm.nih.gov/articles/PMC4146684/
https://pubs.acs.org/doi/10.1021/mp070040a
https://pmc.ncbi.nlm.nih.gov/articles/PMC4146684/
https://pubs.acs.org/doi/10.1021/mp070040a
https://pmc.ncbi.nlm.nih.gov/articles/PMC4146684/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-cisplatin
https://www.ch.ic.ac.uk/local/projects/s_liu/Html/Mechanism.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4146684/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-cisplatin
https://www.ch.ic.ac.uk/local/projects/s_liu/Html/Mechanism.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4146684/
https://www.ch.ic.ac.uk/local/projects/s_liu/Html/Mechanism.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4146684/
https://www.ch.ic.ac.uk/local/projects/s_liu/Html/Mechanism.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4146684/
https://www.mdpi.com/2072-6694/16/5/984
https://pmc.ncbi.nlm.nih.gov/articles/PMC3384945/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4146684/
https://www.benchchem.com/product/b156199?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3999256/
https://home.iitk.ac.in/~sprath/ed083p728.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+2KCl

+ 2 AgNOs
-2Agl

cis-[Pt(NH3)2Clz]

. tep 3: lodide Removal . .
cis-[Pt(NH3)21z] cis-[Pt(NHs)2(OH2)2]? (Cisplatin

Click to download full resolution via product page
Caption: Synthetic pathway for cisplatin from Kz[PtCla].
Methodology:

» Preparation of Potassium Tetraiodoplatinate(ll): Potassium tetrachloroplatinate(ll) (Kz[PtCla])
is treated with four equivalents of potassium iodide (KI) in an aqueous solution. The reaction
mixture is stirred until the color changes from red-brown to a dark brown, indicating the
formation of potassium tetraiodoplatinate(ll) (Kz[Ptl4]).[8]

e Synthesis of cis-Diamminediiodoplatinum(ll): To the solution of Kz[Ptls], aqueous ammonia is
added. This results in the precipitation of the yellow solid, cis-[Pt(NHs)z12].[8] The high trans
effect of the iodide ligand directs the incoming ammonia ligands to the cis positions.
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Formation of the Diaqua Complex: The cis-[Pt(NHs)zI2] precipitate is isolated and then
treated with two equivalents of silver nitrate (AgNO3) in water. This step removes the iodide
ligands as a precipitate of silver iodide (Agl), yielding the soluble diagua complex, cis-
[Pt(NH3)2(OH2)2]2+.[8]

Final Precipitation of Cisplatin: An excess of potassium chloride (KCI) is added to the
solution containing the diaqua complex. The chloride ions displace the aqua ligands,
resulting in the precipitation of isomerically pure cis-[Pt(NH3)2Clz] (cisplatin) as a yellow solid.
[8][13] The product can be purified by recrystallization from hot water containing 0.1 M HCI or
0.9% NacCl to suppress the formation of aqua or hydroxo complexes.[8]

Synthesis of Dichloro(1,5-cyclooctadiene)platinum(il)

Dichloro(1,5-cyclooctadiene)platinum(ll) (Pt(cod)Clz2) is a valuable organometallic precursor for

the synthesis of other platinum compounds, particularly those used in catalysis.[14]

Methodology:

Reaction Setup: Potassium tetrachloroplatinate(ll) (Kz[PtCl4]) is dissolved in water and the
solution is filtered.

Addition of Reagents: Acetic acid and 1,5-cyclooctadiene (cod) are sequentially added to the
filtrate.[15]

Reaction and Precipitation: The reaction mixture is heated in a water bath at approximately
100°C with stirring. Over a period of about 30 minutes, the dark red solution will gradually
turn pale yellow, and a precipitate of Pt(cod)Clz will form.[15]

Isolation and Purification: After cooling, the precipitate is collected by filtration and washed
sequentially with water, ethanol, and ether to yield the final product.[15]

Role in Drug Development: The Mechanism of
Cisplatin

Platinum(ll) chloride is the direct or indirect precursor to one of the most effective and widely

used anticancer drugs, cisplatin.[3] The cytotoxic effects of cisplatin are primarily mediated
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through its interaction with DNA, leading to the induction of apoptosis (programmed cell death)
in cancer cells.[2][7]

Cellular Uptake and Activation

Upon entering a cell, where the intracellular chloride concentration is significantly lower than in
the bloodstream, the chloride ligands of cisplatin are displaced by water molecules in a process
called aquation.[2][12] This forms a highly reactive, positively charged platinum species that
can readily interact with nucleophilic sites on intracellular macromolecules.[2][7]

DNA Adduct Formation and Apoptotic Signaling

The activated cisplatin molecule preferentially binds to the N7 position of purine bases,
primarily guanine, in the DNA.[2][6] This binding results in the formation of various DNA
adducts, with the most common being 1,2-intrastrand cross-links between adjacent guanine
residues.[3] These adducts cause significant distortions in the DNA double helix, which in turn
inhibits DNA replication and transcription.[6][9]

The cellular response to cisplatin-induced DNA damage is complex and involves the activation
of multiple signaling pathways that ultimately converge to trigger apoptosis. Key pathways
include:

e p53-Dependent Pathway: The DNA damage activates the tumor suppressor protein p53,
which can arrest the cell cycle to allow for DNA repair or, if the damage is too extensive,
initiate apoptosis.[6][16]

 MAPK Pathways: The mitogen-activated protein kinase (MAPK) pathways, including ERK,
JNK, and p38, are activated in response to the cellular stress caused by DNA damage and
play crucial roles in mediating the apoptotic signal.[7][16]

e Mitochondrial (Intrinsic) Pathway: The signaling cascades ultimately lead to the release of
cytochrome c¢ from the mitochondria, which activates a cascade of caspases (proteolytic
enzymes) that execute the apoptotic program.[2][16]

Cisplatin-Induced Apoptotic Signaling Pathway
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Caption: Signaling cascade initiated by cisplatin leading to apoptosis.
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Applications in Catalysis

Beyond its significance in medicinal chemistry, Platinum(ll) chloride is a versatile precursor for
the synthesis of platinum-based catalysts.[5][17] These catalysts are employed in a wide array
of organic transformations, including hydrogenation, oxidation, and various C-C, C-O, and C-N
bond-forming reactions.[5][17] For instance, PtClz can catalyze the intramolecular [3+2]
cycloaddition of certain trienes to form polysubstituted cyclopentadiene derivatives.[18] Its
ability to facilitate such complex transformations makes it an invaluable tool in fine chemical
and pharmaceutical synthesis.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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